Cas no 876721-02-7 (2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID)

2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID structure
876721-02-7 structure
Product Name:2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID
CAS No:876721-02-7
MF:C13H13NO2
MW:215.247823476791
CID:992799
PubChem ID:3159811
Update Time:2025-04-20

2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID
    • 2,6,8-trimethylquinoline-3-carboxylic acid
    • MFCD07186464
    • FT-0723870
    • DTXSID90390265
    • 876721-02-7
    • Methyl2-(Bromomethyl)benzeneacetate
    • AKOS000302709
    • AB30583
    • 2,6,8-trimethylquinoline-3-carboxylicacid
    • DB-077075
    • MDL: MFCD07186464
    • Inchi: 1S/C13H13NO2/c1-7-4-8(2)12-10(5-7)6-11(13(15)16)9(3)14-12/h4-6H,1-3H3,(H,15,16)
    • InChI Key: GMHYAEQGWZGISX-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)N=C2C(C)=CC(C)=CC2=C1)=O

Computed Properties

  • Exact Mass: 215.09500
  • Monoisotopic Mass: 215.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.208
  • Boiling Point: 369.8°C at 760 mmHg
  • Flash Point: 177.5°C
  • Refractive Index: 1.632
  • PSA: 50.19000
  • LogP: 2.85820

2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID Pricemore >>

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